Cas no 6974-29-4 (Acetamide,2,2,2-trifluoro-N-(2-hydroxyethyl)-)

• Product Name: Acetamide,2,2,2-trifluoro-N-(2-hydroxyethyl)-
• CAS No: 6974-29-4
• MF: C₄H₆F₃NO₂
• MW: 157.091151714325
• MDL: MFCD00216653
• CID: 506395
• PubChem ID: 24867603
• Update Time: 2025-11-02

Acetamide,2,2,2-trifluoro-N-(2-hydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide,2,2,2-trifluoro-N-(2-hydroxyethyl)-
• 2,2,2-trifluoro-N-(2-hydroxyethyl)acetamide
• N-(2-HYDROXYETHYL)-2,2,2-TRIFLUOROACETAMIDE
• N-Trifluoroacetyl-Glycinol
• 2-(trifluoroacetamido)ethanol
• 2-(trifluoroacetylamino)-ethanol
• 2,2,2-Trifluoro-N-(2-Hydroxyethyl)-Acetamide
• N-(2-Hydroxyethyl)trifluoroacetamide
• N-Trifluoroacetyl-2-aminoethanol
• N-Trifluoroacetyl-ethanolamine
• LEP32VQU4C
• MFCD00216653
• InChI=1/C4H6F3NO2/c5-4(6,7)3(10)8-1-2-9/h9H,1-2H2,(H,8,10)
• AKOS009156699
• SCHEMBL733643
• N-Trifluoracetyl-2-aminoethanol
• AMY30539
• DTXSID10220035
• UNII-LEP32VQU4C
• BS-23661
• NPSVCXHBJVBBAD-UHFFFAOYSA-
• 6974-29-4
• 2-(trifluoroacetylamino)ethanol
• NSC-23685
• NSC23685
• D94763
• N-(Trifluoroacetyl)ethanolamine
• CS-0012579
• 2-Trifluoroacetamido-1-ethanol
• FT-0691302
• N-(2-Hydroxyethyl)trifluoroacetamide, 97%
• Acetamide, 2,2,2-trifluoro-N-(2-hydroxyethyl)-
• NSC 23685
• XH0633
• HY-20755

• MDL： MFCD00216653
• Inchi： 1S/C4H6F3NO2/c5-4(6,7)3(10)8-1-2-9/h9H,1-2H2,(H,8,10)
• InChI Key： NPSVCXHBJVBBAD-UHFFFAOYSA-N
• SMILES： FC(C(NCCO)=O)(F)F

Computed Properties

• Exact Mass: 157.03500
• Monoisotopic Mass: 157.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0
• Topological Polar Surface Area: 49.3A^2

Experimental Properties

• Color/Form: White powder
• Density: 1.413 g/mL at 25 °C(lit.)
• Melting Point: 32-35 °C (lit.)
• Boiling Point: 234.7°C at 760 mmHg
• Flash Point: Fahrenheit: 134.6 ° f < br / > Celsius: 57 ° C < br / >
• Refractive Index: 1.375
• PSA: 49.33000
• LogP: 0.04810
• Solubility: Not determined

Acetamide,2,2,2-trifluoro-N-(2-hydroxyethyl)- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on Acetamide,2,2,2-trifluoro-N-(2-hydroxyethyl)-

Comprehensive Guide to Acetamide,2,2,2-trifluoro-N-(2-hydroxyethyl)- (CAS No. 6974-29-4): Properties, Applications, and Market Insights

Acetamide,2,2,2-trifluoro-N-(2-hydroxyethyl)- (CAS No. 6974-29-4) is a specialized organic compound that has garnered significant attention in various industrial and research applications. This fluorinated acetamide derivative is known for its unique chemical properties, including its solubility in polar solvents and stability under a range of conditions. The presence of both trifluoro and hydroxyethyl groups in its structure makes it a versatile intermediate in synthetic chemistry.

The compound is often referred to by its systematic name, 2,2,2-trifluoro-N-(2-hydroxyethyl)acetamide, and is sometimes abbreviated as TFA-HEA in scientific literature. Researchers and manufacturers value this compound for its role in the synthesis of more complex molecules, particularly in the pharmaceutical and agrochemical sectors. Its ability to act as a building block for fluorinated compounds has made it a subject of interest in modern chemical research.

One of the most frequently asked questions about Acetamide,2,2,2-trifluoro-N-(2-hydroxyethyl)- is its solubility and reactivity profile. Studies have shown that it exhibits good solubility in water, ethanol, and other polar solvents, which enhances its utility in various reaction systems. The hydroxyethyl moiety contributes to its hydrophilic character, while the trifluoroacetamide group provides electronic effects that can influence reaction outcomes.

In recent years, the demand for fluorinated organic compounds like Acetamide,2,2,2-trifluoro-N-(2-hydroxyethyl)- has increased significantly, driven by their applications in medicinal chemistry and materials science. The compound's stability and functional groups make it particularly valuable in the development of new pharmaceutical intermediates and specialty chemicals. Researchers are exploring its potential in creating novel drug candidates with improved bioavailability and metabolic stability.

The synthesis of Acetamide,2,2,2-trifluoro-N-(2-hydroxyethyl)- typically involves the reaction of 2-aminoethanol with trifluoroacetic anhydride or related reagents. This process has been optimized over time to achieve high yields and purity, making the compound more accessible for industrial applications. Quality control measures for this compound often include HPLC analysis and spectroscopic characterization to ensure consistency between batches.

From an environmental perspective, Acetamide,2,2,2-trifluoro-N-(2-hydroxyethyl)- is considered to have relatively low ecological toxicity compared to some other fluorinated compounds. However, proper handling and disposal procedures should always be followed to minimize any potential environmental impact. The compound's biodegradability and environmental fate are subjects of ongoing research as part of broader studies on sustainable chemistry practices.

In the pharmaceutical industry, Acetamide,2,2,2-trifluoro-N-(2-hydroxyethyl)- has shown promise as a precursor for various active pharmaceutical ingredients (APIs). Its molecular structure allows for further functionalization, making it valuable in the synthesis of compounds with potential biological activity. Recent patent literature reveals its use in developing new classes of antimicrobial agents and central nervous system drugs.

The global market for Acetamide,2,2,2-trifluoro-N-(2-hydroxyethyl)- has seen steady growth, particularly in regions with strong pharmaceutical and specialty chemical industries. Market analysts attribute this growth to increasing R&D investments in fluorine chemistry and the expanding applications of fluorinated compounds in various high-tech industries. Pricing trends for this specialty chemical reflect its niche application status and the complexity of its synthesis.

Storage and handling recommendations for Acetamide,2,2,2-trifluoro-N-(2-hydroxyethyl)- typically suggest keeping the material in a cool, dry place away from strong oxidizing agents. While the compound is generally stable under normal conditions, proper laboratory practices should be maintained when working with any chemical substance. Material Safety Data Sheets (MSDS) provide detailed information about appropriate personal protective equipment and first aid measures.

Future research directions for Acetamide,2,2,2-trifluoro-N-(2-hydroxyethyl)- include exploring its potential in green chemistry applications and developing more sustainable synthesis routes. As environmental regulations become more stringent, there is growing interest in developing eco-friendly versions of important chemical intermediates like this compound. Researchers are also investigating its potential in emerging fields such as biomaterials and electronic chemicals.

For laboratories and industries working with Acetamide,2,2,2-trifluoro-N-(2-hydroxyethyl)-, quality assurance is paramount. Reputable suppliers typically provide certificates of analysis that include parameters such as purity (often ≥98%), moisture content, and residual solvent levels. Analytical techniques like NMR spectroscopy and mass spectrometry are commonly used to verify the identity and purity of this specialty chemical.

The unique properties of Acetamide,2,2,2-trifluoro-N-(2-hydroxyethyl)- continue to make it a valuable tool in chemical research and development. Its combination of fluorine atoms and polar functional groups offers interesting possibilities for molecular design across multiple disciplines. As synthetic methodologies advance and new applications are discovered, this compound is likely to maintain its importance in the fine chemicals sector for years to come.